Cas no 2098032-16-5 (2-chloro-1-(4-morpholinopiperidin-1-yl)propan-1-one)

• Product name: 2-chloro-1-(4-morpholinopiperidin-1-yl)propan-1-one
• CAS No: 2098032-16-5
• MF: C₁₂H₂₁ClN₂O₂
• MW: 260.760342359543
• CID: 5727612
• PubChem ID: 121201900

2-chloro-1-(4-morpholinopiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-morpholinopiperidin-1-yl)propan-1-one
• 1-Propanone, 2-chloro-1-[4-(4-morpholinyl)-1-piperidinyl]-
• 2-chloro-1-(4-morpholin-4-ylpiperidin-1-yl)propan-1-one
• F1907-5688
• AKOS026710069
• 2098032-16-5

• Inchi： 1S/C12H21ClN2O2/c1-10(13)12(16)15-4-2-11(3-5-15)14-6-8-17-9-7-14/h10-11H,2-9H2,1H3
• InChI Key： OSOKMAZFOYQVJY-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCOCC2)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 260.1291556g/mol
• Monoisotopic Mass: 260.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 388.4±42.0 °C(Predicted)
• pka: 7.30±0.20(Predicted)